3-(2-oxochromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide

• IUPAC Name: 3-(2-oxochromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C22H14N4O3S/c27-20(24-22-23-10-11-30-22)17-13-26(15-7-2-1-3-8-15)25-19(17)16-12-14-6-4-5-9-18(14)29-21(16)28/h1-13H,(H,23,24,27)
• InChI Key: SROFOEJEFXSOHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC4=CC=CC=C4OC3=O)C(=O)NC5=NC=CS5
• Molecular Formula: C22H14N4O3S
• Molecular Weight: 414.4 g/mol

Description

3-(2-oxochromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide is a chemical compound with potential applications in scientific research. This compound is also known as OCPTP and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

3-(2-oxochromen-3-yl)-1-phenyl-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide is a compound that falls within the scope of heterocyclic chemistry, a field dedicated to the study and synthesis of heterocyclic compounds—organic compounds featuring atoms of at least two different elements as members of its rings. These compounds, including pyrazole derivatives, are central to the development of new pharmaceuticals, agrochemicals, and dyes due to their diverse biological activities and applications in medicinal chemistry.

The chemistry of pyrazole derivatives, such as the compound , involves their utility as privileged scaffolds for synthesizing heterocycles. Pyrazole rings serve as core structures in the design of compounds exhibiting a wide range of biological activities. For instance, they are crucial in generating heterocyclic compounds like pyrazolo-imidazoles, thiazoles, spiropyridines, and others, showcasing their versatility in organic synthesis and drug discovery efforts (Gomaa & Ali, 2020).

Biological Activities and Pharmacological Applications

The biological activities of pyrazole derivatives are significant, encompassing anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anticonvulsant effects, among others. These activities underscore the potential of such compounds in therapeutic applications, ranging from pain management and inflammation to combating infectious diseases and cancer (Dar & Shamsuzzaman, 2015).

Moreover, the synthesis of pyrazoline derivatives, including compounds similar to this compound, has been explored for the development of new anticancer agents. These efforts highlight the continuous search for novel molecules with improved efficacy against various cancer types, demonstrating the role of such compounds in advancing cancer therapy (Ray et al., 2022).